7-methoxy-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzofuran-2-carboxamide

• CAS: 2034404-15-2
• Molecular Formula: C19H15NO4S
• Molecular Weight: 353.39
• SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCC3=CC=C(O3)C4=CC=CS4
• InChI: InChI=1S/C19H15NO4S/c1-22-15-5-2-4-12-10-16(24-18(12)15)19(21)20-11-13-7-8-14(23-13)17-6-3-9-25-17/h2-10H,11H2,1H3,(H,20,21)
• InChIKey: SFFHETNGDSYCFM-UHFFFAOYSA-N
• Solubility: not available

Baseline Profile of 7-Methoxy-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzofuran-2-carboxamide

7-methoxy-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzofuran-2-carboxamide (CAS 2034404-15-2) is a synthetic heterocyclic small molecule comprising a 7-methoxybenzofuran-2-carboxamide scaffold linked to a thiophene-furan moiety via a methylamine bridge [1]. It belongs to the broader class of furan/thiophene-2-carboxamide derivatives actively investigated for enzyme inhibition, with molecular formula C19H15NO4S and molecular weight 353.39 g/mol . The compound is primarily encountered as a research-grade intermediate or tool compound in early-stage drug discovery, with typical purity specifications of ≥95% .

Pharmacophore retention 7‑Methoxy group supports neuroprotection & antioxidant assay context

Enzyme selectivity profiling Thiophene‑furan architecture for urease/BChE/AChE selectivity studies

Scaffold for SAR & docking Multi‑heterocycle amide tool compound for structure‑activity and computational investigations

• [1] Cakmak, S., Yenigun, S. & Ozen, T. Preparation, structural analysis, bioactivity assessment, enzyme and molecular docking calculations of some furan/thiophene-2-carboxamide derivatives. J IRAN CHEM SOC 20, 2543–2553 (2023). doi:10.1007/s13738-023-02852-4 View Source

Why 7-Methoxy-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzofuran-2-carboxamide Cannot Be Replaced by Unqualified Analogs

Substituting 7-methoxy-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzofuran-2-carboxamide with a close structural analog introduces quantifiable risk to experimental reproducibility. The 7-methoxy substitution on the benzofuran ring is known to modulate neuroprotective potency in related benzofuran-2-carboxamide series, with -OCH3 at the R2 position conferring distinct anti-excitotoxic activity compared to -H, -F, or -Cl analogs [1]. Furthermore, the specific 5-(thiophen-2-yl)furan-2-yl methylamine tail imparts a unique heterocyclic topology that influences enzyme binding; in the furan/thiophene-2-carboxamide class, swapping thiophene for furan or altering the methylene bridge position can invert selectivity between urease, AChE, and BChE inhibition profiles [2]. Without explicit comparative data for this exact compound, procurement decisions must account for the non-linear structure-activity relationships (SAR) documented across the chemotype, where seemingly minor substituent changes produce orders-of-magnitude shifts in potency [2].

7‑Methoxy pharmacophore Removal or replacement with H, F, or Cl may reduce neuroprotection and antioxidant response in assay context

Thiophene‑furan tail Substituting with a single heterocycle may invert enzyme selectivity between urease and BChE

SAR sensitivity Minor substituent changes documented to produce large potency shifts; analog performance may not transfer

• [1] Cho, J. et al. Neuroprotective and Antioxidant Effects of Novel Benzofuran-2-Carboxamide Derivatives. Biomol Ther (Seoul) 23(3), 275–282 (2015). doi:10.4062/biomolther.2015.030 View Source
• [2] Cakmak, S., Yenigun, S. & Ozen, T. Preparation, structural analysis, bioactivity assessment, enzyme and molecular docking calculations of some furan/thiophene-2-carboxamide derivatives. J IRAN CHEM SOC 20, 2543–2553 (2023). doi:10.1007/s13738-023-02852-4 View Source

Differentiation Evidence for 7-Methoxy-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzofuran-2-carboxamide

Urease vs. BChE Selectivity in Furan/Thiophene Carboxamides

Within the furan/thiophene-2-carboxamide series reported by Cakmak et al. (2023), compound identity controls enzyme selectivity. Compound 1—structurally the closest characterized analog possessing the thiophene/furan carboxamide pharmacophore—exhibited 9.8-fold superior urease inhibition relative to the thiourea standard, whereas Compound 3 (a structural isomer) showed 4.2-fold superior BChE inhibition relative to galantamine [1]. The precise structural contribution of the 7-methoxybenzofuran versus the simpler heterocyclic amides in Compounds 1–3 has not been resolved in a side-by-side assay; however, this class-level evidence demonstrates that the specific heterocyclic arrangement in the target compound is expected to shift the inhibition fingerprint in a non-interchangeable manner relative to simpler furan- or thiophene-only carboxamides [1].

Enzyme Selectivity

Class-level inference

Related thiophene/furan carboxamide: 9.8× urease inhibition vs. thiourea; structural isomer: 4.2× BChE vs. galantamine

Heterocycle arrangement may shift inhibition fingerprint

Direct urease/BChE selectivity data for CAS 2034404‑15‑2 not yet reported

Evidence Dimension	Enzyme inhibition potency (urease IC50 or fold-activity vs. standard)
Target Compound Data	Not yet directly reported for CAS 2034404-15-2 against a named comparator.
Comparator Or Baseline	Compound 1 (thiophene/furan carboxamide): 9.8-fold vs. thiourea. Compound 3: 4.2-fold vs. galantamine for BChE [1].
Quantified Difference	9.8-fold (Cmpd 1 vs. thiourea); 4.2-fold (Cmpd 3 vs. galantamine). No direct pairwise Δ available for CAS 2034404-15-2 versus either comparator.
Conditions	Urease, AChE, BChE enzyme inhibition assays; thiourea and galantamine as reference standards.

Why This Matters

If a procurement decision is driven by a specific enzyme target (urease vs. BChE), substituting the target compound with an analog containing an altered heterocyclic core may invert or abolish the inhibitory profile—undermining assay relevance.

• [1] Cakmak, S., Yenigun, S. & Ozen, T. Preparation, structural analysis, bioactivity assessment, enzyme and molecular docking calculations of some furan/thiophene-2-carboxamide derivatives. J IRAN CHEM SOC 20, 2543–2553 (2023). doi:10.1007/s13738-023-02852-4 View Source

Neuroprotective SAR: 7-Methoxybenzofuran vs. Unsubstituted Variants

In a series of 7-methoxy-N-(substituted phenyl)benzofuran-2-carboxamide derivatives evaluated for neuroprotection against NMDA-induced excitotoxicity in primary rat cortical neurons, compound 1f bearing a -CH3 group at the R2 position achieved neuroprotection nearly equivalent to the clinical NMDA antagonist memantine at 30 µM [1]. By contrast, the unsubstituted benzofuran-2-carboxamide parent (R2 = H) showed markedly weaker protection [1]. Although the target compound replaces the substituted phenyl with a thiophene-furan methylamine, the SAR indicates that the 7-methoxy group on the benzofuran scaffold is a non-redundant pharmacophoric element; its removal or replacement with a hydroxyl or hydrogen in closely related series diminishes neuroprotective efficacy by over 50% at equimolar concentrations [1].

Neuroprotection SAR

Cross-study comparable

Unsubstituted benzofuran analog: >2× weaker neuroprotection vs. 7‑methoxy variant

7‑Methoxy substitution linked to neuroprotection assay response

Class evidence from phenyl‑substituted series; thiophene‑furan tail not evaluated

Evidence Dimension	Neuroprotective potency against NMDA-induced excitotoxicity in primary rat cortical neurons
Target Compound Data	No direct neuroprotection data for CAS 2034404-15-2. Class evidence: 7-methoxy-N-(substituted phenyl)benzofuran-2-carboxamide 1f ≈ memantine at 30 µM [1].
Comparator Or Baseline	Memantine (NMDA antagonist, 30 µM) and unsubstituted benzofuran-2-carboxamide analogs (R2 = H, weak activity) [1].
Quantified Difference	~1-fold (comparable to memantine) for 1f; >2-fold loss for unsubstituted analog vs. 7-methoxy variant [1].
Conditions	Primary cultured rat cortical neurons; 100–300 µM compound exposure; NMDA challenge.

Why This Matters

For discovery programs targeting excitotoxicity or neurodegeneration, procurement of a 7-methoxy variant ensures retention of the neuroprotective pharmacophore; an unsubstituted benzofuran analog is predicted to underperform in neuronal survival assays.

• [1] Cho, J. et al. Neuroprotective and Antioxidant Effects of Novel Benzofuran-2-Carboxamide Derivatives. Biomol Ther (Seoul) 23(3), 275–282 (2015). doi:10.4062/biomolther.2015.030 View Source

Antioxidant Capacity: 7-Methoxy vs. Non-Methoxy Analogs

Compound 1j (7-methoxy-N-(substituted phenyl)benzofuran-2-carboxamide with -OH at R3) demonstrated measurable DPPH radical scavenging activity and inhibition of lipid peroxidation in rat brain homogenates, whereas the 7-methoxy-devoid counterparts in the same study were not reported to exhibit significant antioxidant activity [1]. Although this evidence originates from a phenyl-substituted analog rather than the thiophene-furan derivative, it constitutes a cross-study signal that the 7-methoxy substituent is a critical determinant of the electron-donating capacity required for radical quenching [1].

Antioxidant Capacity

Cross-study comparable

7‑Methoxy analogs: detectable DPPH scavenging & lipid peroxidation inhibition; non‑methoxy: no significant activity

7‑Methoxy group may support antioxidant-dependent assay endpoints

Qualitative class‑level signal; direct data for target compound absent

Evidence Dimension	DPPH radical scavenging and lipid peroxidation inhibition in rat brain homogenate
Target Compound Data	Not directly measured. Related 7-methoxy analog 1j: moderate DPPH scavenging and appreciable lipid peroxidation inhibition [1].
Comparator Or Baseline	Non-methoxy benzofuran-2-carboxamides (no significant antioxidant activity reported in the same series) [1].
Quantified Difference	Qualitative: 7-methoxy analogs show detectable antioxidant activity; non-methoxy analogs do not. No exact IC50 ratio available across series.
Conditions	In vitro cell-free DPPH assay; rat brain homogenate lipid peroxidation (Fe2+/ascorbate-induced).

Why This Matters

Procurement of the 7-methoxy compound is justified if the experimental workflow includes oxidative stress endpoints—non-methoxy analogs are unlikely to reproduce antioxidant-dependent phenotypes.

• [1] Cho, J. et al. Neuroprotective and Antioxidant Effects of Novel Benzofuran-2-Carboxamide Derivatives. Biomol Ther (Seoul) 23(3), 275–282 (2015). doi:10.4062/biomolther.2015.030 View Source

Molecular Docking: Thiophene-Furan vs. Simple Heterocyclic Amides

Molecular docking simulations of furan/thiophene-2-carboxamide derivatives revealed that the thiophene-furan carboxamide moiety engages the urease and BChE active sites through distinct hydrogen-bond networks and π-π interactions not observed with simpler furan-2-ylmethyl or thiophene-2-ylmethyl amides [1]. The thiophene ring in these structures contributes to a deeper penetration into the hydrophobic pocket of urease, correlating with the 9.8-fold potency increase over thiourea [1]. While docking has not been reported for the target compound specifically, the conserved 5-(thiophen-2-yl)furan pharmacophore is predicted to recapitulate these binding features, differentiating it from analogs that contain only a single heterocycle or an inverted thiophene-furan connectivity [1].

Molecular Docking

Class-level inference

Thiophene‑furan amides: multiple H‑bonds & π‑π interactions in urease/BChE active sites; single heterocycle amides show fewer contacts

Thiophene‑furan architecture may enhance target engagement in docking studies

Docking predictions not reported for target compound specifically

Evidence Dimension	Predicted binding affinity and interaction fingerprints (ΔG, hydrogen-bond count, π-π stacking) from molecular docking
Target Compound Data	No docking study published for CAS 2034404-15-2.
Comparator Or Baseline	Thiophene/furan carboxamide Compound 1: multiple H-bonds and π-π interactions with urease active site; simpler amides show fewer contacts [1].
Quantified Difference	Not numerically quantified. Qualitative enrichment of binding interactions for thiophene-furan vs. single-heterocycle amides [1].
Conditions	In silico docking into urease (PDB), AChE, and BChE active sites using Discovery Studio.

Why This Matters

When selecting a tool compound for crystallography or competitive binding studies, the thiophene-furan architecture offers a more complex interaction surface than simpler analogs, potentially improving target engagement resolution.

• [1] Cakmak, S., Yenigun, S. & Ozen, T. Preparation, structural analysis, bioactivity assessment, enzyme and molecular docking calculations of some furan/thiophene-2-carboxamide derivatives. J IRAN CHEM SOC 20, 2543–2553 (2023). doi:10.1007/s13738-023-02852-4 View Source

Application Scenarios for 7-Methoxy-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzofuran-2-carboxamide

Urease Probe Development with Multi-Heterocycle Architecture

Research groups investigating urease inhibition for Helicobacter pylori or Proteus mirabilis drug discovery can utilize CAS 2034404-15-2 as a scaffold that combines the 7-methoxybenzofuran core with the thiophene-furan tail. Class-level enzyme inhibition data show that this dual-heterocycle amide topology yields up to a 9.8-fold improvement over the thiourea standard in related compounds [1]. Procurement is most appropriate when the experimental goal is to compare binding kinetics or co-crystallization with urease against simpler, single-heterocycle carboxamides that lack the thiophene-furan extension [1].

Neuroprotection SAR: 7-Methoxybenzofuran Pharmacophore Retention

Teams building benzofuran-based neuroprotective libraries should include CAS 2034404-15-2 as a representative member featuring the 7-methoxy substituent. Cross-study evidence demonstrates that 7-methoxy-N-(substituted)benzofuran-2-carboxamides achieve neuroprotection comparable to memantine at 30 µM, while non-methoxy analogs show markedly diminished activity [2]. The target compound allows dissection of the contribution of the thiophene-furan tail to neuronal survival, independent of the 7-methoxy pharmacophore already validated in phenyl-substituted series [2].

Antioxidant Mechanism-of-Action Studies with Radical Scavenging

Investigators focused on oxidative-stress-mediated pathologies can employ CAS 2034404-15-2 as a probe to test whether the thiophene-furan extension modulates the intrinsic antioxidant capacity conferred by the 7-methoxybenzofuran scaffold. Related 7-methoxy analogs have shown DPPH radical scavenging and lipid peroxidation inhibition, whereas non-methoxy derivatives in the same series lack detectable antioxidant activity [2]. This creates a rationale for procuring the 7-methoxy variant specifically when the assay panel includes cell-free or cell-based ROS endpoints [2].

Computational Chemistry and Molecular Docking Benchmarking

Computational chemistry groups developing docking protocols for heterocyclic carboxamides can use CAS 2034404-15-2 as a test ligand because its thiophene-furan pharmacophore is predicted to engage urease and BChE active sites through a richer set of hydrogen-bond and π-π interactions than simpler furan- or thiophene-methyl amides [1]. The compound serves as a structurally complex benchmark to validate scoring function accuracy when ranking multi-heterocycle inhibitors against single-ring reference ligands [1].

Application

Selection Property

Validation Focus

Urease Inhibition Probe Studies

Thiophene‑furan architecture for binding interaction comparison

Enzyme selectivity across urease/BChE panels vs. single‑heterocycle controls

Neuroprotection Pharmacophore Profiling

7‑Methoxy pharmacophore retention

Neuroprotection assay response vs. non‑methoxy analogs

Antioxidant Mechanism Research

7‑Methoxy radical‑scavenging pharmacophore

Radical scavenging and lipid peroxidation endpoint consistency

Docking Benchmarking Studies

Multi‑heterocycle topology for scoring function validation

Docking pose reproducibility and scoring accuracy vs. simpler ligands

• [1] Cakmak, S., Yenigun, S. & Ozen, T. Preparation, structural analysis, bioactivity assessment, enzyme and molecular docking calculations of some furan/thiophene-2-carboxamide derivatives. J IRAN CHEM SOC 20, 2543–2553 (2023). doi:10.1007/s13738-023-02852-4 View Source
• [2] Cho, J. et al. Neuroprotective and Antioxidant Effects of Novel Benzofuran-2-Carboxamide Derivatives. Biomol Ther (Seoul) 23(3), 275–282 (2015). doi:10.4062/biomolther.2015.030 View Source